1-(9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone

• IUPAC Name: 1-(4-butyl-2-phenylimidazo[1,2-a]benzimidazol-1-yl)ethanone
• InChI: InChI=1S/C21H21N3O/c1-3-4-14-23-17-12-8-9-13-18(17)24-20(15(2)25)19(22-21(23)24)16-10-6-5-7-11-16/h5-13H,3-4,14H2,1-2H3
• InChI Key: RKQLSYFZYOUANR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N3C1=NC(=C3C(=O)C)C4=CC=CC=C4
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

1-(9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone is a synthetic compound that belongs to the class of imidazo[1,2-a]benzimidazole derivatives. It has been extensively studied for its potential use in various scientific research applications, including drug discovery, cancer therapy, and neuroprotection.

Mechanism of Action

The mechanism of action of 1-(9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone is not fully understood. However, it has been suggested that its anticancer activity may be due to its ability to induce apoptosis (programmed cell death) in cancer cells. Additionally, its neuroprotective properties may be attributed to its ability to inhibit oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis (the formation of new blood vessels). Additionally, it has been found to possess antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone in lab experiments is its potent anticancer and neuroprotective activity. Additionally, its synthetic nature allows for easy modification and optimization of its chemical structure for improved activity. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone. One potential direction is the optimization of its chemical structure to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate its mechanism of action and potential use in the treatment of neurodegenerative disorders. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer and other diseases should be explored.

Synthesis Methods

The synthesis of 1-(9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone involves the condensation of 2-phenyl-1H-imidazo[1,2-a]benzimidazole with butyraldehyde in the presence of a base catalyst. The reaction proceeds via an aldol condensation mechanism, followed by cyclization to form the desired product.

Scientific Research Applications

1-(9-butyl-2-phenyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone has been studied extensively for its potential use in drug discovery. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.